Cas no 2153278-44-3 (4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid)
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
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- 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
- EN300-1954375
- 2153278-44-3
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- Inchi: 1S/C11H10F4O2/c1-6-2-3-7(9(12)4-6)8(5-10(16)17)11(13,14)15/h2-4,8H,5H2,1H3,(H,16,17)
- InChI Key: NZOOUMXFQYJIKW-UHFFFAOYSA-N
- SMILES: FC(C(CC(=O)O)C1C=CC(C)=CC=1F)(F)F
Computed Properties
- Exact Mass: 250.06169221g/mol
- Monoisotopic Mass: 250.06169221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 37.3Ų
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1954375-0.05g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-0.1g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-0.25g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-0.5g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-1.0g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 1g |
$1172.0 | 2023-05-31 | ||
| Enamine | EN300-1954375-2.5g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-5.0g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 5g |
$3396.0 | 2023-05-31 | ||
| Enamine | EN300-1954375-10.0g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 10g |
$5037.0 | 2023-05-31 | ||
| Enamine | EN300-1954375-1g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1954375-5g |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid |
2153278-44-3 | 5g |
$2443.0 | 2023-09-17 |
4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid
4,4,4-Trifluoro-3-(2-fluoro-4-methylphenyl)butanoic Acid: A Comprehensive Overview
4,4,4-Trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid, also known by its CAS number 2153278-44-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a butanoic acid backbone with a trifluoromethyl group at the 4-position and a substituted phenyl group at the 3-position. The phenyl group is further substituted with a fluoro group at the 2-position and a methyl group at the 4-position, adding complexity to its structure.
The synthesis of 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid involves a series of carefully designed reactions that highlight the importance of fluorination in modern organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis process, such as coupling reactions or fluorination.
The structural features of this compound make it particularly suitable for applications in drug discovery and development. The presence of multiple fluorine atoms contributes to its lipophilicity and stability, which are desirable properties in pharmaceutical compounds. Additionally, the phenyl group substitution pattern allows for fine-tuning of the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent research has demonstrated that this compound exhibits promising activity in preclinical models for treating certain types of cancer and neurodegenerative diseases.
In terms of material science applications, 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid has shown potential as a precursor for advanced materials such as polymers and coatings. Its ability to form stable bonds under various conditions makes it an attractive candidate for developing high-performance materials with tailored properties. For example, studies have shown that derivatives of this compound can be used to create self-healing polymers or high-strength composites.
The latest research on this compound has also explored its role in agricultural chemistry. Due to its unique chemical structure, it has been investigated as a potential herbicide or fungicide. Field trials have indicated that it exhibits selective activity against certain plant pathogens without causing significant harm to crops or the environment. This dual functionality makes it a versatile compound with broad applicability across multiple industries.
In conclusion, 4,4,4-trifluoro-3-(2-fluoro-4-methylphenyl)butanoic acid (CAS No: 2153278-44-3) is a multifaceted compound with promising applications in pharmaceuticals, materials science, and agriculture. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.
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